![molecular formula C10H6N2S B1320600 6-(Thiophen-3-yl)nicotinonitrile CAS No. 937601-80-4](/img/structure/B1320600.png)
6-(Thiophen-3-yl)nicotinonitrile
Overview
Description
6-(Thiophen-3-yl)nicotinonitrile is a compound that belongs to the family of nicotinonitriles, which are characterized by the presence of a pyridine ring with a nitrile group attached to it. The specific structure of 6-(thiophen-3-yl)nicotinonitrile includes a thiophene ring, which is a sulfur-containing five-membered aromatic ring, connected to the pyridine nucleus at the 6-position.
Synthesis Analysis
The synthesis of nicotinonitrile derivatives can be achieved through various methods. For instance, the reaction of 2-acetyl thiophene with 4-chlorobenzaldehyde and ethyl cyanoacetate in the presence of ammonium acetate leads to the formation of 4-(4-chlorophenyl)-3-cyano-6-(thien-2-yl)-1H-pyridin-2-one . This method demonstrates the versatility of the synthetic approach, which can be further tailored to introduce different substituents on the nicotinonitrile core.
Molecular Structure Analysis
The molecular structure of nicotinonitrile derivatives is confirmed using various spectroscopic techniques such as IR, (1)H, (13)C NMR spectra, and microanalysis . These techniques provide detailed information about the molecular framework and the nature of substituents attached to the core structure. For example, the crystal structure analysis of a related compound, 2-methoxy-6-(4-methoxy-phenyl)-4-p-tolyl-nicotinonitrile, reveals a non-planar structure, which is further supported by DFT calculations .
Chemical Reactions Analysis
Nicotinonitrile derivatives can undergo a range of chemical reactions, including glycosylation, which involves the attachment of sugar moieties to the nicotinonitrile core. The reaction of nicotinonitrile with glycosyl bromides under conventional and microwave irradiation methods leads to the formation of O-glycosides . These reactions are regioselective and can be used to synthesize compounds with potential biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of nicotinonitrile derivatives are influenced by the nature of the substituents attached to the core structure. For instance, the introduction of electron-donating groups can lead to strong absorption quenching in the UV-visible spectrum . The photophysical properties, such as fluorescence emission, are also significantly affected by the substituents, with some derivatives showing strong blue-green fluorescence emission, which can be useful in materials science applications . Additionally, the solvatochromic effect observed in these compounds indicates their sensitivity to solvent polarity, which can be an important factor in their practical applications .
Scientific Research Applications
Synthesis and Derivatives
- The compound 6-(Thiophen-3-yl)nicotinonitrile and its derivatives have been a focal point in the synthesis of various chemical structures. For instance, the synthesis of substituted 4-(thiophen-2-yl)nicotinonitriles involves a three-step procedure, indicating the compound's versatility in chemical transformations (Hakobyan et al., 2020). Additionally, a range of bichalcophene derivatives were synthesized from mononitriles, showcasing the compound's utility in creating structures with broad-spectrum antibacterial efficacy (Youssef et al., 2011).
Crystal Structure and Molecular Interactions
- The structural analysis of nicotinonitrile derivatives, including 6-(4-Aminophenyl)-2-ethoxy-4-(2-thienyl)nicotinonitrile, reveals detailed molecular interactions and angles, providing insight into the compound's structural properties (Fun et al., 2010).
Applications in Material Science
- Innovative applications of 6-(Thiophen-3-yl)nicotinonitrile derivatives in material science are evident. For instance, the synthesis of sterically hindered 3-(azolyl)pyridines from nicotinonitriles suggests their potential in creating combinatorial libraries for diverse applications (Lukyanov et al., 2008). Furthermore, thiophene dyes synthesized from derivatives exhibit promising non-linear optical limiting properties, beneficial for optoelectronic devices (Anandan et al., 2018).
Biomedical Research and Drug Development
- In biomedical research, 6-(Thiophen-3-yl)nicotinonitrile and its derivatives have been explored for their potential in drug development. Compounds with this moiety were evaluated for cytotoxic activity against various tumor cell lines, indicating the compound's relevance in oncology (Ibrahim et al., 2018). Moreover, the synthesis of novel heterocyclic compounds containing a coumarin ring, coupled with pharmacological evaluation, highlights the compound's potential in creating therapeutics (Fikry et al., 2015).
Mechanism of Action
Target of Action
It’s known that nicotinonitrile derivatives, to which this compound belongs, have a wide range of therapeutic activities .
Mode of Action
It’s known that nicotinonitrile derivatives interact with various biological targets to exert their therapeutic effects .
Biochemical Pathways
It’s known that thiophene derivatives have shown antimicrobial, antioxidant, anticorrosion, and anticancer activities .
Action Environment
It’s known that the compound should be stored in a sealed, dry environment at 2-8°c .
properties
IUPAC Name |
6-thiophen-3-ylpyridine-3-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2S/c11-5-8-1-2-10(12-6-8)9-3-4-13-7-9/h1-4,6-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJMXTGZOVQGOEY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C#N)C2=CSC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60594773 | |
Record name | 6-(Thiophen-3-yl)pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60594773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
937601-80-4 | |
Record name | 6-(3-Thienyl)-3-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=937601-80-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(Thiophen-3-yl)pyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60594773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.